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Compound of Interest

Compound Name: 1-Bromo-2-iodobenzene

Cat. No.: B155775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and disposal

information for 1-Bromo-2-iodobenzene (CAS No. 583-55-1), a key reagent in organic

synthesis. The following sections detail the associated hazards, recommended procedures for

safe use, and guidelines for proper waste management, ensuring the well-being of laboratory

personnel and environmental protection.

Section 1: Chemical and Physical Properties
1-Bromo-2-iodobenzene is a yellow liquid with the molecular formula C₆H₄BrI.[1][2] A

summary of its key physical and chemical properties is provided in Table 1.
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Property Value Source

Molecular Weight 282.90 g/mol [2][3]

Appearance Yellow liquid [1][4][5]

Melting Point 9 - 10 °C [1][4][6]

Boiling Point 120 - 121 °C at 20 hPa [1][4][6]

Density 2.203 g/mL at 25 °C [1][6]

Flash Point > 110 °C (> 230 °F) [1][4]

Solubility in Water Insoluble or difficult to mix [6][7]

Section 2: Hazard Identification and Toxicological
Information
1-Bromo-2-iodobenzene is classified as a hazardous substance. The primary hazards are

skin irritation, serious eye irritation, and potential respiratory irritation.[2][4][8][9]

Hazard Statement GHS Classification Source

H315: Causes skin irritation Skin Irritation (Category 2) [2][8][10]

H319: Causes serious eye

irritation
Eye Irritation (Category 2A) [2][8]

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

[2][4][8]

While specific quantitative toxicological data such as LD50 or LC50 values for 1-Bromo-2-
iodobenzene are not readily available in the provided search results, the classifications are

based on aggregated data from multiple suppliers and regulatory bodies.[1][2] Ingestion may

cause gastrointestinal irritation with symptoms like nausea, vomiting, and diarrhea.[7]

Note on Experimental Protocols: Specific experimental studies detailing the toxicological

assessment of 1-Bromo-2-iodobenzene are not publicly available. The hazard classifications
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are typically derived from data on structurally similar compounds or from standardized in vitro

and in vivo testing guidelines established by organizations such as the Organisation for

Economic Co-operation and Development (OECD).

Section 3: Experimental Protocols for Hazard
Assessment
For a chemical with the hazard profile of 1-Bromo-2-iodobenzene, the following standardized

OECD test guidelines would be relevant for assessing skin and eye irritation.

Skin Irritation Testing
The potential for skin irritation is typically evaluated using in vitro methods to reduce or replace

animal testing.

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE)

Test Method: This is a widely accepted method for identifying irritant chemicals.[9][11]

Methodology:

A reconstructed human epidermis model, which mimics the upper layers of human skin,

is used.[5]

The test chemical is applied directly to the surface of the tissue model.[5]

After a defined exposure period (e.g., 60 minutes), the chemical is removed by rinsing.

[12]

The tissue is incubated for a post-exposure period (e.g., 42 hours) to allow for the

development of cytotoxic effects.[5]

Cell viability is assessed using a colorimetric assay, most commonly the MTT assay. In

this assay, viable cells convert the yellow MTT tetrazolium salt into a purple formazan

product, which is then extracted and quantified.[5][12]

A reduction in cell viability below 50% compared to negative controls indicates that the

substance is an irritant.[5][9]
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Eye Irritation Testing
A tiered approach is used for assessing eye irritation, starting with in vitro methods.

OECD Test Guideline 437: Bovine Corneal Opacity and Permeability (BCOP) Test Method:

This ex vivo assay is used to identify substances that can cause severe eye damage.[6]

Methodology:

Bovine corneas are obtained as a by-product from abattoirs and mounted in a holder

that separates the anterior and posterior chambers.[6][13]

The test substance is applied to the epithelial surface of the cornea for a set exposure

time (e.g., 10 minutes for liquids).[13][14]

Corneal opacity is measured using an opacitometer, which quantifies the amount of light

that can pass through the cornea.[6]

Corneal permeability is determined by measuring the amount of sodium fluorescein dye

that passes through the full thickness of the cornea into the posterior chamber.[6]

An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and permeability

values to classify the irritancy potential of the substance.[6][14]

OECD Test Guideline 496: In Vitro Macromolecular Test Method for Identifying Chemicals

Inducing Serious Eye Damage and Chemicals Not Requiring Classification for Eye Irritation

or Serious Eye Damage: This is a completely acellular method.[10]

Methodology: This test is based on the principle that the ability of a chemical to cause eye

irritation is related to its propensity to denature and damage corneal proteins.[10] The test

chemical is applied to a macromolecular matrix, and the resulting changes in the matrix

are measured to predict eye irritation potential.[10]

Note on Signaling Pathways: Detailed information on the specific signaling pathways activated

by 1-Bromo-2-iodobenzene leading to irritation is not available in the public domain. Such

mechanistic studies are not commonly performed for chemical reagents of this type.
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Section 4: Safe Handling and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling 1-Bromo-2-iodobenzene.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[15]

Personal Protective Equipment (PPE)
PPE Specification Source

Eye/Face Protection

Wear chemical safety goggles

or a face shield. Goggles

should conform to EU standard

EN166 or OSHA's 29 CFR

1910.133.

[3][7]

Skin Protection

Wear appropriate protective

gloves (e.g., Viton®, Nitrile

rubber) and a lab coat or

impervious clothing to prevent

skin exposure. Gloves must be

inspected before use and

disposed of properly.

[3][4][7]

Respiratory Protection

If working outside a fume hood

or if vapors/mists are

generated, a respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.

[7]
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General Hygiene Practices
Wash hands and any exposed skin thoroughly after handling.[7][8][10]

Avoid breathing vapors, mist, or gas.[3][9]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[7][8]

Section 5: First-Aid Measures
In case of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure Source

Inhalation

Remove the person to fresh

air. If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4][7]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing all contaminated

clothing and shoes. Seek

medical attention.

[4][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4][7][8]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water. Never give anything

by mouth to an unconscious

person. Seek immediate

medical attention.

[7]

Section 6: Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible

substances.[7] Keep the container tightly closed.[4][7][8] The substance is light-sensitive and

should be stored protected from light.[4][7]

Stability: Stable under normal storage conditions.[4][7]
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Incompatible Materials: Strong oxidizing agents.[4][7]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,

carbon dioxide, hydrogen bromide, and hydrogen iodide.[1][7]

Section 7: Accidental Release and Disposal
Accidental Release Measures

Evacuate Personnel: Ensure adequate ventilation and evacuate personnel to safe areas.[9]

Control Spills: Absorb the spill with an inert material such as dry sand, earth, or a universal

binder.[7][15] Do not use combustible materials.

Collect Waste: Place the absorbed material into a suitable, closed, and labeled chemical

waste container for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly.

Prevent Environmental Contamination: Do not let the product enter drains.[3][9]

Disposal Guidelines
Waste Classification: This material should be disposed of as hazardous waste. Chemical

waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[15]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[4][8] Do not empty into drains.[4][15][16] Contaminated packaging should be treated

as unused product.[3]

Section 8: Logical Workflow for Safe Handling
The following diagram illustrates the lifecycle of 1-Bromo-2-iodobenzene within a research

environment, emphasizing key safety and decision-making points.
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Workflow for Safe Handling of 1-Bromo-2-iodobenzene

1. Planning & Preparation

2. Handling & Use

3. Emergency Response (Spill)

4. Waste Management & Disposal

Review SDS and
Conduct Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Select & Inspect PPE

Transport to Fume Hood

Perform Experiment

Store Temporarily
(Tightly Closed, Protected from Light)

If experiment is ongoing

Evacuate & Alert

Spill Occurs

Segregate Hazardous Waste

After experiment completion

Decontaminate Work Area
& Remove PPE

If experiment is finished
with no spills

Resume experiment

Don Appropriate PPE
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Arrange for Professional Disposal

Label Waste Container
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Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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